1-Octyl-3-methylpyridinium chloride
Overview
Description
1-Octyl-3-methylpyridinium chloride is a type of ionic liquid. Ionic liquids are generally considered eco-friendly alternatives to conventional industrial solvents due to their low volatility, high thermal stability, and the capability to be regenerated . They are structurally diverse and are quite familiar structures in many natural products and bioactive pharmaceuticals .
Synthesis Analysis
The synthesis of 1-Octyl-3-methylpyridinium chloride and similar ionic liquids has been studied extensively. They can be synthesized through various routes, and their reactivity can be manipulated by changing the anion or the substituents in the organic cation . The degradation of these ionic liquids in a Fenton-like system has also been studied, and it was found that the degradation rates are structure-dependent and correlated with the n-alkyl chain length substituted at the N-1-position .Molecular Structure Analysis
The molecular structure of 1-Octyl-3-methylpyridinium chloride has been studied using Raman and IR spectroscopy. The results from these studies, along with calculations and experimental methods, were used to interpret the spectra .Chemical Reactions Analysis
The chemical reactions involving 1-Octyl-3-methylpyridinium chloride have been studied. For instance, it was found that the compound was more resistant to oxidation than other compounds, suggesting that the oxidation rates of imidazolium ionic liquids by OH· are structure-dependent .Physical And Chemical Properties Analysis
Ionic liquids like 1-Octyl-3-methylpyridinium chloride have unique physical and chemical properties. They have low volatility, high thermal stability, and the capability to be regenerated. These features allow them to be used repeatedly in closed production cycles .Safety and Hazards
Future Directions
The future directions for the study and application of 1-Octyl-3-methylpyridinium chloride and similar ionic liquids are vast. They have potential applications in a wide range of research topics, including their use as green solvents, in materials science, and in biological issues related to gene delivery . They are also being studied for their potential use in the corrosion protection of mild steel .
properties
IUPAC Name |
3-methyl-1-octylpyridin-1-ium;chloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H24N.ClH/c1-3-4-5-6-7-8-11-15-12-9-10-14(2)13-15;/h9-10,12-13H,3-8,11H2,1-2H3;1H/q+1;/p-1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JKFPMADPTAYYER-UHFFFAOYSA-M |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCC[N+]1=CC=CC(=C1)C.[Cl-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H24ClN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001339573 |
Source
|
| Record name | 3-Methyl-1-octylpyridinium chloride (1:1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001339573 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.80 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-octyl-3-metylpyridinium chloride | |
CAS RN |
864461-36-9 |
Source
|
| Record name | 3-Methyl-1-octylpyridinium chloride (1:1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001339573 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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